Cas no 358731-27-8 (Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI))

Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI) structure
358731-27-8 structure
Product Name:Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI)
CAS No:358731-27-8
MF:C6H12O3
MW:142.219299316406
CID:304562
PubChem ID:102600921
Update Time:2025-04-19

Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic-3,3,4,4,4-d5acid, 2-(ethyl-d5)-2-hydroxy- (9CI)
    • 2-ETHYL-D5-2-HYDROXYBUTYRIC-3,3,4,4,4-D5 ACID
    • 3,3,4,4,4-pentadeuterio-2-hydroxy-2-(1,1,2,2,2-pentadeuterioethyl)butanoic acid
    • 358731-27-8
    • Inchi: 1S/C6H12O3/c1-3-6(9,4-2)5(7)8/h9H,3-4H2,1-2H3,(H,7,8)/i1D3,2D3,3D2,4D2
    • InChI Key: LXVSANCQXSSLPA-MWUKXHIBSA-N
    • SMILES: OC(C(=O)O)(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 142.14100
  • Monoisotopic Mass: 142.141411700g/mol
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 0.62210
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